Cas no 31419-48-4 (4-(4-cyanophenyl)butanoic acid)

4-(4-cyanophenyl)butanoic acid structure
31419-48-4 structure
Product Name:4-(4-cyanophenyl)butanoic acid
CAS No:31419-48-4
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD19557549
CID:3936696
PubChem ID:12221114
Update Time:2025-04-22

4-(4-cyanophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, 4-cyano-
    • 4-(4-cyanophenyl)butanoic acid
    • 31419-48-4
    • ZB1309
    • AKOS013529987
    • Z1209404055
    • 4-(4-cyanophenyl)butanoicacid
    • WNDUDOVOFJAZMX-UHFFFAOYSA-N
    • SCHEMBL1336456
    • CS-0309299
    • EN300-172527
    • 862-088-4
    • N11842
    • MDL: MFCD19557549
    • Inchi: 1S/C11H11NO2/c12-8-10-6-4-9(5-7-10)2-1-3-11(13)14/h4-7H,1-3H2,(H,13,14)
    • InChI Key: WNDUDOVOFJAZMX-UHFFFAOYSA-N
    • SMILES: C1(CCCC(O)=O)=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 189.078978594Da
  • Monoisotopic Mass: 189.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.1Ų

4-(4-cyanophenyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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